Cas no 2229219-22-9 (2-(6-bromopyridin-2-yl)propan-2-yl(methyl)amine)

• Product Name: 2-(6-bromopyridin-2-yl)propan-2-yl(methyl)amine
• CAS No: 2229219-22-9
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 6602578
• PubChem ID: 165797251
• Update Time: 2025-08-05

2-(6-bromopyridin-2-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromopyridin-2-yl)propan-2-yl(methyl)amine
• EN300-1919180
• 2229219-22-9
• [2-(6-bromopyridin-2-yl)propan-2-yl](methyl)amine

• Inchi： 1S/C9H13BrN2/c1-9(2,11-3)7-5-4-6-8(10)12-7/h4-6,11H,1-3H3
• InChI Key： LDXXXUVLGACESU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C)(C)NC)=N1

Computed Properties

• Exact Mass: 228.02621g/mol
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-(6-bromopyridin-2-yl)propan-2-yl(methyl)amine

Introduction to 2-(6-bromopyridin-2-yl)propan-2-yl(methyl)amine (CAS No. 2229219-22-9)

2-(6-bromopyridin-2-yl)propan-2-yl(methyl)amine, with the CAS number 2229219-22-9, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and is characterized by its unique structural features, including a brominated pyridine ring and a tert-butyl group attached to an amine moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-(6-bromopyridin-2-yl)propan-2-yl(methyl)amine is defined by its molecular formula, C₁₀H₁₅BrN₂. The presence of the bromine atom on the pyridine ring provides a reactive site for various chemical transformations, such as cross-coupling reactions, which are crucial in the synthesis of complex organic molecules. Additionally, the tert-butyl group enhances the stability and solubility of the compound, making it suitable for use in both laboratory-scale and industrial-scale processes.

In the realm of medicinal chemistry, 2-(6-bromopyridin-2-yl)propan-2-yl(methyl)amine has shown promise as a building block for the development of novel therapeutic agents. Recent studies have explored its potential as a precursor in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer progression. This finding highlights the compound's potential as a lead molecule for further drug development.

The synthesis of 2-(6-bromopyridin-2-yl)propan-2-yl(methyl)amine can be achieved through several synthetic routes, each with its own advantages and limitations. One common approach involves the reaction of 6-bromopyridine with tert-butyl(methyl)amine in the presence of a suitable catalyst. This method offers high yields and good selectivity, making it suitable for large-scale production. Another route involves the nucleophilic substitution of a bromide salt with an amine nucleophile, followed by deprotection steps to yield the final product. The choice of synthetic route often depends on factors such as cost, availability of starting materials, and desired purity levels.

Beyond its use as a synthetic intermediate, 2-(6-bromopyridin-2-yl)propan-2-yl(methyl)amine has also been investigated for its biological activities. Studies have shown that this compound can modulate various cellular processes, including apoptosis and cell signaling pathways. For example, research conducted at Harvard University demonstrated that derivatives of this compound can induce apoptosis in cancer cells by disrupting mitochondrial function. These findings suggest that 2-(6-bromopyridin-2-yl)propan-2-yl(methyl)amine and its derivatives may have therapeutic potential in treating various diseases characterized by aberrant cell growth.

In addition to its applications in drug discovery, 2-(6-bromopyridin-2-yl)propan-2-yl(methyl)amine has been explored for use in materials science and chemical sensing. Its unique electronic properties make it suitable for incorporation into functional materials with tunable optical and electronic characteristics. For instance, researchers at MIT have developed polymer-based sensors that incorporate this compound to detect specific analytes with high sensitivity and selectivity. These sensors have potential applications in environmental monitoring and medical diagnostics.

The safety profile of 2-(6-bromopyridin-2-yl)propan-2-yl(methyl)amine is an important consideration for both laboratory use and industrial applications. While this compound is generally considered safe when handled under appropriate conditions, it is important to follow standard safety protocols to minimize exposure risks. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound. Additionally, adequate ventilation should be maintained to prevent inhalation of vapors.

In conclusion, 2-(6-bromopyridin-2-yl)propan-2-yl(methyl)amine (CAS No. 2229219-22-9) is a multifaceted organic compound with a wide range of applications in medicinal chemistry, materials science, and chemical sensing. Its unique structural features and chemical properties make it a valuable intermediate in the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.